Cas no 111303-37-8 (4-Isoxazolemethanol, 3-bromo-)

4-Isoxazolemethanol, 3-bromo- structure

4-Isoxazolemethanol, 3-bromo- structure

Product Name:4-Isoxazolemethanol, 3-bromo-

CAS No:111303-37-8

MF:C₄H₄BrNO₂

MW:177.984060287476

CID:1203060

PubChem ID:13802092

Update Time:2025-09-26

4-Isoxazolemethanol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolemethanol, 3-bromo-
- (3-bromoisoxazol-4-yl)methanol
- 111303-37-8
- EN300-6222326
- DTXSID401310876
- (3-bromo-1,2-oxazol-4-yl)methanol
- 3-Bromo-4-isoxazolemethanol
- Inchi： 1S/C4H4BrNO2/c5-4-3(1-7)2-8-6-4/h2,7H,1H2
- InChI Key： DWWKSWUMQHEBMZ-UHFFFAOYSA-N
- SMILES： BrC1C(=CON=1)CO

Computed Properties

Exact Mass: 176.94252
Monoisotopic Mass: 176.94254g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.3Å²

Experimental Properties

PSA: 46.26

4-Isoxazolemethanol, 3-bromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6222326-0.05g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		0.05g	$285.0	2023-05-25
Enamine	EN300-6222326-0.1g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		0.1g	$426.0	2023-05-25
Enamine	EN300-6222326-0.25g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		0.25g	$607.0	2023-05-25
Enamine	EN300-6222326-0.5g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		0.5g	$959.0	2023-05-25
Enamine	EN300-6222326-1.0g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		1g	$1229.0	2023-05-25
Enamine	EN300-6222326-2.5g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		2.5g	$2408.0	2023-05-25
Enamine	EN300-6222326-5.0g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		5g	$3562.0	2023-05-25
Enamine	EN300-6222326-10.0g	(3-bromo-1,2-oxazol-4-yl)methanol	111303-37-8		10g	$5283.0	2023-05-25

4-Isoxazolemethanol, 3-bromo- Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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